Cas no 1805321-70-3 (Methyl 5-(difluoromethyl)-3-hydroxypyridine-2-carboxylate)

• Product Name: Methyl 5-(difluoromethyl)-3-hydroxypyridine-2-carboxylate
• CAS No: 1805321-70-3
• MF: C₈H₇F₂NO₃
• MW: 203.142889261246
• CID: 4918542
• Update Time: 2025-10-20

Methyl 5-(difluoromethyl)-3-hydroxypyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(difluoromethyl)-3-hydroxypyridine-2-carboxylate
• Methyl 5-(difluoromethyl)-3-hydroxypyridine-2-carboxylate

• Inchi： 1S/C8H7F2NO3/c1-14-8(13)6-5(12)2-4(3-11-6)7(9)10/h2-3,7,12H,1H3
• InChI Key： DCIKXZAMAUZYIT-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(=O)OC)C(=C1)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• XLogP3: 1.9
• Topological Polar Surface Area: 59.4

Additional information on Methyl 5-(difluoromethyl)-3-hydroxypyridine-2-carboxylate

Methyl 5-(difluoromethyl)-3-hydroxypyridine-2-carboxylate (CAS No. 1805321-70-3): A Comprehensive Overview

Methyl 5-(difluoromethyl)-3-hydroxypyridine-2-carboxylate, identified by its CAS number 1805321-70-3, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its pyridine core structure functionalized with a hydroxy group at the 3-position and a difluoromethyl group at the 5-position, has garnered considerable attention due to its versatile applications in drug discovery and medicinal chemistry.

The molecular structure of Methyl 5-(difluoromethyl)-3-hydroxypyridine-2-carboxylate exhibits unique electronic and steric properties that make it a valuable intermediate in the synthesis of various pharmacologically active molecules. The presence of both a hydroxyl and a difluoromethyl group introduces reactivity that can be exploited for further derivatization, making it a cornerstone in the development of novel therapeutic agents.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated compounds due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles. The incorporation of a difluoromethyl group into drug candidates has been particularly noteworthy, as it can significantly modulate the bioactivity of molecules. This modification often leads to increased lipophilicity and resistance to enzymatic degradation, thereby extending the half-life of drugs and improving their overall efficacy.

Methyl 5-(difluoromethyl)-3-hydroxypyridine-2-carboxylate serves as a key building block in the synthesis of various heterocyclic compounds that are being investigated for their potential therapeutic applications. For instance, it has been utilized in the preparation of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The pyridine scaffold is particularly amenable to modifications that can enhance binding interactions with biological targets, making it an attractive scaffold for drug design.

The hydroxyl group at the 3-position of Methyl 5-(difluoromethyl)-3-hydroxypyridine-2-carboxylate provides an additional site for chemical modification. This functionality can be used to introduce various pharmacophores or to link the compound to other molecular fragments, enabling the creation of complex drug molecules with tailored properties. The ability to modify both the hydroxyl and difluoromethyl groups allows for extensive structural diversification, which is essential for optimizing drug candidates.

Recent advancements in synthetic methodologies have further enhanced the utility of Methyl 5-(difluoromethyl)-3-hydroxypyridine-2-carboxylate. Techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have enabled the efficient construction of complex pyridine derivatives. These methods have opened new avenues for the development of innovative therapeutic agents and have facilitated the rapid screening of large libraries of compounds.

The compound's relevance extends beyond academic research; it has found practical applications in industrial settings where high-throughput screening and combinatorial chemistry are employed. The ease with which Methyl 5-(difluoromethyl)-3-hydroxypyridine-2-carboxylate can be synthesized and modified makes it an ideal candidate for generating novel drug candidates. Pharmaceutical companies are increasingly leveraging this compound to explore new therapeutic modalities and to optimize existing treatments.

In conclusion, Methyl 5-(difluoromethyl)-3-hydroxypyridine-2-carboxylate (CAS No. 1805321-70-3) is a multifaceted compound with significant implications in pharmaceutical chemistry. Its unique structural features and reactivity make it a valuable tool for drug discovery and medicinal chemistry. As research continues to uncover new applications for this compound, its importance in developing next-generation therapeutics is likely to grow even further.